Cas no 2680821-50-3 (1-2-(2-aminoethoxy)ethoxy-2-(2-bromoethoxy)ethane)

• Product Name: 1-2-(2-aminoethoxy)ethoxy-2-(2-bromoethoxy)ethane
• CAS No: 2680821-50-3
• MF: C₈H₁₈BrNO₃
• MW: 256.137422084808
• CID: 5649982
• PubChem ID: 138501586
• Update Time: 2025-06-14

1-2-(2-aminoethoxy)ethoxy-2-(2-bromoethoxy)ethane Chemical and Physical Properties

Names and Identifiers

• Ethanamine, 2-[2-[2-(2-bromoethoxy)ethoxy]ethoxy]-
• 1-2-(2-aminoethoxy)ethoxy-2-(2-bromoethoxy)ethane

• Inchi： 1S/C8H18BrNO3/c9-1-3-11-5-7-13-8-6-12-4-2-10/h1-8,10H2
• InChI Key： OUBTYBYJXYNRKG-UHFFFAOYSA-N
• SMILES： C(N)COCCOCCOCCBr

Experimental Properties

• Density: 1.303±0.06 g/cm3(Predicted)
• Boiling Point: 311.1±27.0 °C(Predicted)
• pka: 8.74±0.10(Predicted)

Additional information on 1-2-(2-aminoethoxy)ethoxy-2-(2-bromoethoxy)ethane

Recent Advances in the Study of 1-2-(2-aminoethoxy)ethoxy-2-(2-bromoethoxy)ethane (CAS: 2680821-50-3)

In recent years, the compound 1-2-(2-aminoethoxy)ethoxy-2-(2-bromoethoxy)ethane (CAS: 2680821-50-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This bifunctional linker molecule, characterized by its unique ether and bromoalkane functionalities, has shown promising applications in drug delivery systems, bioconjugation, and targeted therapy development. The following research brief consolidates the latest findings and advancements related to this compound, providing a comprehensive overview of its current applications and potential future directions.

The primary focus of recent studies has been on the compound's role as a versatile linker in antibody-drug conjugates (ADCs). Researchers have successfully utilized 1-2-(2-aminoethoxy)ethoxy-2-(2-bromoethoxy)ethane to bridge cytotoxic payloads with monoclonal antibodies, enhancing the stability and specificity of these therapeutic constructs. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this linker significantly improved the pharmacokinetic properties of ADCs targeting HER2-positive breast cancer cells, with a marked reduction in off-target effects compared to traditional linker molecules.

Another critical area of investigation has been the compound's potential in nucleic acid delivery systems. Its dual functionality allows for efficient conjugation with both oligonucleotides and targeting ligands, making it particularly valuable for RNA-based therapeutics. Recent preclinical trials have shown that when used in siRNA delivery platforms, this linker molecule enhances cellular uptake and endosomal escape, addressing two major challenges in gene therapy. The bromoalkane moiety has been specifically noted for its ability to form stable covalent bonds with thiol groups, a property that has been leveraged to create more durable nucleic acid complexes.

From a chemical synthesis perspective, novel methodologies have been developed to optimize the production of 1-2-(2-aminoethoxy)ethoxy-2-(2-bromoethoxy)ethane. A 2024 patent application describes an improved synthetic route that increases yield while reducing the formation of byproducts, making the compound more accessible for large-scale pharmaceutical applications. This advancement is particularly significant given the growing demand for high-purity linker molecules in biopharmaceutical manufacturing.

Safety and toxicity profiles of the compound have also been extensively evaluated. While generally well-tolerated in biological systems, recent in vitro studies have identified optimal conjugation ratios to minimize potential immunogenicity. Researchers have emphasized the importance of careful characterization of the final conjugated products, as the reactivity of both the amino and bromo groups can lead to variability in biological performance.

Looking forward, the unique properties of 1-2-(2-aminoethoxy)ethoxy-2-(2-bromoethoxy)ethane position it as a key player in the development of next-generation biotherapeutics. Ongoing research is exploring its application in bispecific antibodies, targeted radionuclide therapy, and even in the emerging field of protein degraders. As the pharmaceutical industry continues to prioritize precision medicine, the demand for such versatile and reliable linker molecules is expected to grow substantially in the coming years.